![molecular formula C7H14F3NO B2961139 3-(Sec-butylamino)-1,1,1-trifluoro-2-propanol CAS No. 477858-34-7](/img/structure/B2961139.png)
3-(Sec-butylamino)-1,1,1-trifluoro-2-propanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of sec-butylamine . Sec-butylamine is an organic chemical compound, specifically an amine, with the formula CH3CH2CH(NH2)CH3 .
Molecular Structure Analysis
Sec-butylamine, a related compound, has the molecular formula C4H11N . It is one of the four isomeric amines of butane, the others being n-butylamine, tert-butylamine, and isobutylamine .
Chemical Reactions Analysis
A study discusses the dissociative reaction of mono(alkylamino)silane-based precursors against the aminosilane compounds with multi-alkylamino ligands . This might shed light on the chemical reactions involving “3-(Sec-butylamino)-1,1,1-trifluoro-2-propanol”.
Physical And Chemical Properties Analysis
While specific physical and chemical properties for “this compound” are not available, sec-butylamine, a related compound, is a colorless liquid with a fishy, ammoniacal odor. It is miscible with water and has a molar mass of 73.139 g·mol−1 .
Scientific Research Applications
Amorphous Aggregate Induction in Proteins
The study of non-fluorinated cosolvents, including sec-butanol, has provided insights into their behavior in inducing amorphous aggregation in proteins. These cosolvents have been examined for their aggregation-inducing behavior upon interaction with conalbumin, an egg white protein. Such research is crucial for understanding protein stability and aggregation processes, which are relevant in diseases and biotechnological applications (Khan et al., 2015).
Synthesis of Organic Compounds
Research on the synthesis of organic compounds, such as 4-hydroxy-2-(trifluoromethyl) quinolines through intramolecular cyclization, showcases the application of trifluoro-containing compounds in creating new chemical entities. This process involves the reaction of ethyl 2-cyanoacetate with trifluoroacetimidoyl chloride derivatives, highlighting the versatility of trifluoro compounds in organic synthesis (Darehkordi et al., 2018).
Radiation Chemistry in Solvent Extraction
The study of Cs-7SB, a solvent modifier containing a trifluoro compound, in nuclear-solvent extraction processes emphasizes the importance of understanding the radiation-chemical robustness of such compounds. This research is fundamental in designing efficient extraction systems for radioactive waste management, where the compound’s stability under radiation is critical (Swancutt et al., 2011).
Silver(I) Complex-Formation Equilibria
Investigations into the formation constants of silver(I) complexes with amino-alcohols, including sec-butylamine, contribute to our understanding of coordination chemistry. Such studies provide insights into the interactions between metal ions and organic ligands, which are essential for developing new materials and catalytic processes (Canepari et al., 1997).
Chemiluminescence Enhancement
The role of fluorinated alcohols in enhancing electrogenerated chemiluminescence (ECL) demonstrates the potential of these compounds in analytical chemistry. By studying the ECL behavior of Ru(bpy)3(2+) in various solvent environments, researchers can develop more sensitive detection methods for chemical and biological analytes (Vinyard & Richter, 2007).
Mechanism of Action
The compound SPI031, which includes a sec-butylamino group, exhibits broad-spectrum antibacterial activity. It has rapid bactericidal activity and causes non-specific inhibition of macromolecular biosynthesis pathways. It rapidly exerts membrane damage, which is likely the primary cause of its antibacterial activity .
Safety and Hazards
Future Directions
While specific future directions for “3-(Sec-butylamino)-1,1,1-trifluoro-2-propanol” are not available, a study discusses the potential of NIR-II light-activated nanotheranostics, which include a thermosensitive nitric oxide (NO) donor, to enhance photothermal therapy . This could suggest potential future directions for similar compounds.
Properties
IUPAC Name |
3-(butan-2-ylamino)-1,1,1-trifluoropropan-2-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14F3NO/c1-3-5(2)11-4-6(12)7(8,9)10/h5-6,11-12H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHHBBCJFYLKQGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NCC(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14F3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.